![molecular formula C25H29N3O3 B4699215 N-[2-(4-isopropylphenyl)-2-(4-morpholinyl)ethyl]-5-phenyl-3-isoxazolecarboxamide](/img/structure/B4699215.png)
N-[2-(4-isopropylphenyl)-2-(4-morpholinyl)ethyl]-5-phenyl-3-isoxazolecarboxamide
Overview
Description
N-[2-(4-isopropylphenyl)-2-(4-morpholinyl)ethyl]-5-phenyl-3-isoxazolecarboxamide, also known as LY294002, is a widely used inhibitor of phosphatidylinositol 3-kinase (PI3K) in scientific research. This compound has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation.
Mechanism of Action
N-[2-(4-isopropylphenyl)-2-(4-morpholinyl)ethyl]-5-phenyl-3-isoxazolecarboxamide inhibits PI3K by binding to the ATP-binding site of the enzyme, thereby preventing the phosphorylation of phosphatidylinositol 4,5-bisphosphate (PIP2) to phosphatidylinositol 3,4,5-trisphosphate (PIP3). This leads to the inhibition of downstream signaling pathways, including the Akt/mTOR pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, depending on the cell type and disease context. In cancer cells, this compound inhibits cell proliferation, induces cell cycle arrest, and promotes apoptosis. In diabetes, this compound improves insulin sensitivity and glucose uptake in skeletal muscle and adipose tissue. In inflammation, this compound reduces the production of pro-inflammatory cytokines and chemokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[2-(4-isopropylphenyl)-2-(4-morpholinyl)ethyl]-5-phenyl-3-isoxazolecarboxamide is its high selectivity and potency for PI3K inhibition, which allows for specific targeting of this pathway in various cell types and disease models. However, this compound also has some limitations, including its relatively short half-life and potential off-target effects. Therefore, careful dose optimization and control experiments are necessary to ensure the specificity and reproducibility of the results.
Future Directions
There are several future directions for the research and development of N-[2-(4-isopropylphenyl)-2-(4-morpholinyl)ethyl]-5-phenyl-3-isoxazolecarboxamide and related compounds. One area of focus is the identification of new PI3K isoform-specific inhibitors with improved pharmacokinetic properties and reduced toxicity. Another area of interest is the combination of PI3K inhibitors with other targeted therapies or immunotherapies to enhance their efficacy and overcome resistance mechanisms. Furthermore, the use of this compound as a tool compound for the discovery of new therapeutic targets and biomarkers in various diseases is also a promising direction for future research.
Scientific Research Applications
N-[2-(4-isopropylphenyl)-2-(4-morpholinyl)ethyl]-5-phenyl-3-isoxazolecarboxamide is a potent and selective inhibitor of PI3K, a crucial signaling molecule that regulates various cellular processes, including cell growth, proliferation, survival, and metabolism. PI3K is frequently dysregulated in many diseases, including cancer, diabetes, and inflammation. Therefore, this compound has been widely used as a tool compound to study the role of PI3K in disease pathogenesis and to evaluate the therapeutic potential of PI3K inhibition.
Properties
IUPAC Name |
N-[2-morpholin-4-yl-2-(4-propan-2-ylphenyl)ethyl]-5-phenyl-1,2-oxazole-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H29N3O3/c1-18(2)19-8-10-20(11-9-19)23(28-12-14-30-15-13-28)17-26-25(29)22-16-24(31-27-22)21-6-4-3-5-7-21/h3-11,16,18,23H,12-15,17H2,1-2H3,(H,26,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNOKZDJPBVPPIC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C(CNC(=O)C2=NOC(=C2)C3=CC=CC=C3)N4CCOCC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H29N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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